Cas no 1443981-76-7 (1,3-Dimethyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1,3-Dimethyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbonitrile
• CAS No: 1443981-76-7
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• CID: 5577137
• PubChem ID: 63751159
• Update Time: 2025-06-07

1,3-Dimethyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 1,3-dimethyl-5-(phenylthio)-
• 1,3-Dimethyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C12H11N3S/c1-9-11(8-13)12(15(2)14-9)16-10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key： UBYZQZMWDGWXNK-UHFFFAOYSA-N
• SMILES： N1(C)C(SC2=CC=CC=C2)=C(C#N)C(C)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 379.0±42.0 °C at 760 mmHg
• Flash Point: 183.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,3-Dimethyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,3-Dimethyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbonitrile

1,3-Dimethyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbonitrile: Structural Characteristics, Synthesis, and Emerging Applications in Medicinal Chemistry

1,3-Dimethyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbonitrile (CAS No. 1443981-76-7) is a heterocyclic compound belonging to the class of pyrazole derivatives. The molecule features a five-membered pyrazole ring system substituted with two methyl groups at positions 1 and 3, a phenylsulfanyl (benzenesulfanyl) moiety at position 5, and a carbonitrile (nitrile) group at position 4. This structural configuration provides a unique scaffold for exploring diverse chemical reactivity patterns and biological activities. The integration of sulfur-containing aromatic rings with nitrile functionality in the pyrazole framework has garnered significant interest in recent years due to its potential in drug discovery and materials science.

The pyrazole ring system is a well-established core structure in pharmaceutical research, known for its ability to modulate enzyme activity and receptor interactions. In the case of 1,3-Dimethyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbonitrile, the presence of two methyl substituents enhances lipophilicity while maintaining solubility balance, a critical factor for bioavailability optimization. The phenylsulfanyl group introduces both electronic effects through conjugation and steric bulk that can influence molecular recognition processes. Meanwhile, the carbonitrile functionality offers opportunities for further derivatization via hydrolysis or nucleophilic addition reactions.

Synthetic approaches to this compound typically involve multistep organic transformations starting from readily available precursors. Recent advancements in transition-metal-catalyzed cross-coupling reactions have enabled more efficient construction of the pyrazole scaffold with precise regioselectivity. Notably, palladium-catalyzed coupling methods have been successfully applied to introduce the phenylsulfanyl group under mild reaction conditions. The final step often involves cyanation via copper(I) cyanide or other nitrile-forming reagents to complete the structural assembly.

In the context of medicinal chemistry, compounds containing nitrile groups in pyrazole frameworks have demonstrated promising pharmacological profiles across multiple therapeutic areas. A 2023 study published in *ACS Medicinal Chemistry Letters* highlighted that such structures exhibit enhanced metabolic stability compared to traditional amide-containing analogs while retaining high target affinity. This property makes them particularly attractive for developing long-acting therapeutics.

The incorporation of sulfur atoms into heterocyclic systems has been shown to significantly affect molecular properties through both covalent and non-covalent interactions. For instance, the phenylsulfanyl group in this compound can participate in π–π stacking interactions with aromatic amino acid residues (e.g., tyrosine or tryptophan) within protein binding pockets. This interaction mechanism has been leveraged in recent drug design strategies targeting G-protein coupled receptors (GPCRs) and kinases.

Molecular modeling studies indicate that the spatial arrangement of substituents on the pyrazole ring creates favorable hydrogen bonding geometries with nucleophilic centers on biomolecules. This characteristic aligns with current trends in structure-based drug design where precise orientation of functional groups is crucial for achieving optimal binding efficiency. The combination of methyl groups at positions 1 and 3 also contributes to conformational rigidity, which is beneficial for maintaining consistent pharmacophore alignment.

Recent investigations into similar nitrile-substituted pyrazoles have revealed their potential as enzyme inhibitors through reversible covalent interactions with cysteine residues in active sites. While specific data on this particular compound remains limited due to its relatively recent registration (as indicated by its CAS number), computational predictions suggest it could function as a scaffold for developing targeted therapies against metabolic disorders or neurodegenerative diseases.

In materials science applications, compounds featuring both aromatic sulfides and nitriles show promise as building blocks for organic electronics due to their tunable electronic properties and thermal stability characteristics. The conjugated system formed by the pyrazole ring and attached aromatic rings provides π-electron delocalization that enhances charge transport capabilities when incorporated into polymer matrices or small molecule semiconductors.

The synthetic versatility of this compound stems from its multiple reactive sites: the nitrile group can be converted into carboxylic acids or amidines through hydrolysis; sulfide moieties offer possibilities for oxidation to sulfoxides or sulfones; and alkyl substitution patterns allow for further diversification via electrophilic aromatic substitution reactions. These transformation capabilities make it an attractive intermediate for combinatorial chemistry approaches.

In QSAR (Quantitative Structure-Activity Relationship) studies conducted during early-stage drug development programs, compounds with similar substitution patterns have shown positive correlations between lipophilicity parameters (logP values) and target engagement efficiency while maintaining acceptable toxicity profiles according to ADMET prediction models developed by leading pharmaceutical companies like Merck & Co., Inc.

The development pipeline for novel therapeutics increasingly emphasizes "privileged structures" – molecular frameworks that demonstrate broad biological activity across multiple targets while minimizing off-target effects through structural modifications like those seen in this compound's architecture. Such strategies are particularly relevant when addressing complex disease mechanisms involving multiple signaling pathways.

Current research trends suggest that incorporating sulfur-containing heterocycles into medicinal chemistry programs can improve pharmacokinetic properties by enhancing membrane permeability without compromising aqueous solubility requirements necessary for systemic distribution after oral administration routes commonly used in clinical settings today.

While experimental data on this specific compound is still being generated by research institutions worldwide since its registration under CAS No. 1443981-76-7 was documented recently by chemical databases maintained by organizations like IUPAC International Union of Pure and Applied Chemistry), preliminary computational analyses using docking simulations predict favorable binding affinities against several disease-relevant proteins including phosphodiesterase enzymes involved in signal transduction processes within human cells.

The unique combination of functional groups present – specifically methyl substituents at positions 1/3 along with phenylsulfanyl at position 5 – creates distinct electronic environments around each atom within the molecule's core structure which may influence redox behavior important for certain therapeutic applications such as antioxidant agents or redox-active enzyme modulators currently under investigation by academic researchers globally.

In high-throughput screening campaigns conducted by pharmaceutical companies specializing in innovative chemical entity discovery programs from 2020 onward show increased focus on pyrazole-based scaffolds where subtle variations like those seen here can lead to significant improvements in potency metrics measured during early-stage lead optimization phases prior to preclinical testing stages required before human trials commence according to regulatory guidelines established internationally over past decade(s).

Mechanistic studies utilizing advanced spectroscopic techniques including X-ray crystallography when available confirm that such compounds maintain rigid conformations even after metabolic processing within liver microsome systems used as predictive models during drug metabolism evaluations performed routinely throughout modern drug development pipelines involving both small molecules and biologics platforms simultaneously explored today across global R&D centers focused on therapeutic innovation initiatives supported by public-private partnerships fostering scientific progress worldwide since mid-century advancements marked significant milestones shaping contemporary medical practices we observe currently across clinical sectors globally today.